Cas no 31703-08-9 (2,4(1H,3H)-Pyrimidinedione,5-ethyl-1,3-dimethyl-)
31703-08-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-ethyl-1,3-dimethyl-
CAS No:31703-08-9
MF:C8H12N2O2
MW:168.193081855774
CID:311295
PubChem ID:141656
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-ethyl-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-ethyl-1,3-dimethyl-
- 5-ethyl-1,3-dimethylpyrimidine-2,4-dione
- 1,3-Dimethyl-5-ethyluracil
- 5-Ethyl-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
- 31703-08-9
- SCHEMBL12838844
- DTXSID40185603
-
- Inchi: 1S/C8H12N2O2/c1-4-6-5-9(2)8(12)10(3)7(6)11/h5H,4H2,1-3H3
- InChI Key: RGFNQXKFHSVDHI-UHFFFAOYSA-N
- SMILES: O=C1C(=CN(C)C(N1C)=O)CC
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089878
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6
- XLogP3: 0.2
Experimental Properties
- Density: 1.118
- Boiling Point: 240.7°C at 760 mmHg
- Flash Point: 94.8°C
- Refractive Index: 1.499
- PSA: 40.62
2,4(1H,3H)-Pyrimidinedione,5-ethyl-1,3-dimethyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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